![molecular formula C11H15N3O3 B6272686 rac-(2R,3R)-2-(1,5-dimethyl-1H-pyrazol-4-yl)-1-methyl-5-oxopyrrolidine-3-carboxylic acid, trans CAS No. 2307772-47-8](/img/no-structure.png)
rac-(2R,3R)-2-(1,5-dimethyl-1H-pyrazol-4-yl)-1-methyl-5-oxopyrrolidine-3-carboxylic acid, trans
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Rac-(2R,3R)-2-(1,5-dimethyl-1H-pyrazol-4-yl)-1-methyl-5-oxopyrrolidine-3-carboxylic acid, trans is a useful research compound. Its molecular formula is C11H15N3O3 and its molecular weight is 237.3. The purity is usually 95.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for rac-(2R,3R)-2-(1,5-dimethyl-1H-pyrazol-4-yl)-1-methyl-5-oxopyrrolidine-3-carboxylic acid, trans involves the synthesis of the pyrazole ring, followed by the formation of the pyrrolidine ring and the carboxylic acid group. The final step involves the trans configuration of the compound.", "Starting Materials": [ "1,5-dimethyl-1H-pyrazole-4-carboxylic acid", "methylamine", "ethyl chloroformate", "sodium hydride", "ethyl acetate", "acetic acid", "sodium hydroxide", "hydrochloric acid", "sodium bicarbonate", "sodium chloride", "water" ], "Reaction": [ "1. Synthesis of 1,5-dimethyl-1H-pyrazol-4-amine by reacting 1,5-dimethyl-1H-pyrazole-4-carboxylic acid with methylamine in the presence of sodium hydride.", "2. Protection of the amine group by reacting 1,5-dimethyl-1H-pyrazol-4-amine with ethyl chloroformate in the presence of sodium bicarbonate.", "3. Synthesis of the pyrrolidine ring by reacting the protected 1,5-dimethyl-1H-pyrazol-4-amine with ethyl acetate and acetic acid in the presence of sodium hydroxide.", "4. Deprotection of the amine group by reacting the pyrrolidine intermediate with hydrochloric acid.", "5. Synthesis of the carboxylic acid group by reacting the pyrrolidine intermediate with sodium bicarbonate and water.", "6. Formation of the trans configuration by adjusting the pH of the reaction mixture to acidic conditions." ] } | |
CAS RN |
2307772-47-8 |
Molecular Formula |
C11H15N3O3 |
Molecular Weight |
237.3 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.